2-((3-allyl-4-oxo-5-(thiophen-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-3-prop-2-enyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H19N3O4S3/c1-2-7-26-22(28)20-15(18-4-3-10-31-18)12-32-21(20)25-23(26)33-13-19(27)24-14-5-6-16-17(11-14)30-9-8-29-16/h2-6,10-12H,1,7-9,13H2,(H,24,27)
• InChI Key: FCJXJBOJCCBAQZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC4=C(C=C3)OCCO4)SC=C2C5=CC=CS5
• Molecular Formula: C23H19N3O4S3
• Molecular Weight: 497.6 g/mol

Description

2-((3-allyl-4-oxo-5-(thiophen-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C23H19N3O4S3 and its molecular weight is 497.6. The purity is usually 95%.
BenchChem offers high-quality 2-((3-allyl-4-oxo-5-(thiophen-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-allyl-4-oxo-5-(thiophen-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

• Antitumor Agents : A series of thieno[2,3-d]pyrimidines have been designed as potential thymidylate synthase (TS) inhibitors and antitumor agents. Their synthesis involves Heck coupling and cyclization processes to obtain substituted thiophenes, which are then cyclocondensed to afford the desired thieno[2,3-d]pyrimidines. These compounds have been evaluated for their ability to inhibit human recombinant TS, showcasing potential antitumor activity (Gangjee, Qiu, & Kisliuk, 2004).

• Anticancer Activity : Novel thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have shown potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. These compounds were synthesized by modifying the thieno[3,2-d]pyrimidine core with various functional groups, indicating the structural versatility and potential of thieno[2,3-d]pyrimidines in cancer research (Hafez & El-Gazzar, 2017).

Central Nervous System (CNS) Depressant Activity

• CNS Depressant Activity : Certain thieno[2,3-d]pyrimidin-4-ones and derivatives have been synthesized and evaluated for their CNS depressant activity. These compounds have demonstrated marked sedative actions, indicating their potential applications in the development of new sedative drugs (Manjunath, Mohan, Naragund, & Shishoo, 1997).

Electrochromic Properties

• Electrochromic Materials : Thieno[2,3-d]pyrimidine derivatives have been explored for their electrochromic properties, particularly in the development of polymers with potential application in electrochromic devices. The synthesis of polymers based on thieno[2,3-d]pyrimidine and carbazole-EDOT demonstrates the ability to tune the electrochromic properties, including color and switching time, of these materials (Hu, Li, Liu, Zhang, Luo, & Jin, 2019).

Antimicrobial Activity

• Antimicrobial Evaluation : Novel thieno[2,3-d]pyrimidines have been synthesized and evaluated for their antimicrobial activities. Some derivatives displayed mild activities against various pathogens, suggesting potential applications in developing new antimicrobial agents (Gomha, Mohamed, Zaki, Zaki, Ewies, Elroby, & Elroby, 2018).